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Compound of Interest

Compound Name: G907

Cat. No.: B1654381

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known optical properties of the
G907 series of epoxy adhesives, with a focus on their suitability for applications requiring
optical transparency. The information is compiled from publicly available datasheets and
general testing standards.

Introduction to G907 Series Optical Adhesives

The G907 series, manufactured by NextGen Adhesives, includes several epoxy adhesive
systems designed for a range of industrial, electronic, and optical applications. Within this
series, specific products are formulated to offer optical clarity, making them suitable for
bonding, potting, and encapsulation of components where light transmission is critical. Notably,
the G907-25 is specifically marketed for optical and laser applications, suggesting high
transparency, while the G907-24 is described as "near transparent”.[1]

Quantitative Optical and Physical Properties

The following tables summarize the available quantitative data for the optically relevant G907
adhesives and a related product. It is important to note that detailed optical transmission
spectra are not publicly available.

Table 1: Optical and Physical Properties of G907-24 and G907-25 Adhesives
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Property G907-24 G907-25

Color Transparent[2] Transparent[1][3]

90% (thickness not specified)

Visible Light Transmission 2] Data not available

Refractive Index Data not available Data not avallable (see Table 2
for related product)

Mixed Viscosity 12000 cP 200 cP[1]3]

Hardness (Shore D) 88 80[3]

Specific Gravity 1.20 g/cc[?] 1.20 g/cc[1][3]

Shear Strength Data not available 27.6 MPa[3]

Maximum Service Temperature 130 °C[2] 110 °C[3]

Pot Life 20 min[2] 120 min[3]

Table 2: Optical Property of a Related P907 Series Adhesive

Property P907-26

Refractive Index 1.52

Note: The P907-26 is also an optically clear adhesive from the same manufacturer and its
refractive index may serve as a reasonable estimate for the G907 series.

Curing Information

Proper curing is essential to achieve the specified optical and mechanical properties of the
adhesive.

Table 3: Curing Schedules for G907-24 and G907-25 Adhesives
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Adhesive Cure at 25°C Accelerated Cure at 65°C
G907-24 24 hours[2] 4 hours|[2]
G907-25 24 hours[3] 1 - 2 hours[3]

Experimental Protocols

While specific testing methodologies from the manufacturer are not available, the following are
generalized protocols based on industry standards for characterizing the optical properties of

adhesives.

Measurement of Optical Transmittance

The percentage of light that passes through a material is a critical measure of its transparency.
This is typically measured over a range of wavelengths to generate a transmission spectrum.

Workflow for Measuring Optical Transmittance:
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4 Sample Preparation

Mix resin and hardener
(e.g., G907-25 at 100:30 ratio)

:

Degas mixture in a vacuum
chamber to remove bubbles

:

Cast a thin film of adhesive
between two glass slides
with a defined spacer

:

Cure the adhesive according
to the specified schedule
(e.g., 24h @ 25°C or 2h @ 65°C)

/Measurement SASTM D1003)\

Calibrate spectrophotometer
with a reference sample
(e.g., the glass slides alone)

:

Place the cured adhesive
sample in the spectrophotometer's
light path

:

Scan a range of wavelengths
(e.g., 300 nm to 900 nm)

:

Record the percentage of
transmitted light at each
wavelength

Data Analysis

Plot Transmittance (%) vs.
Wavelength (nm) to generate
the transmission spectrum

Click to download full resolution via product page

Caption: Workflow for Optical Transmittance Measurement.
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Measurement of Refractive Index

The refractive index of an adhesive is crucial for applications where it needs to match the
refractive index of other optical components to minimize reflection and signal loss.

Workflow for Measuring Refractive Index:

Sample Preparation

Prepare a fully cured, optically
clear sample of the adhesive
with a flat, polished surface

4 MeasurementéASTM D542) )
Place a drop of contacting liquid
on the prism of an Abbe refractometer
Position the cured adhesive
sample onto the prism

l

Illuminate the sample with a j

monochromatic light source
(e.g., sodium D- Ilne at 589 nm)

the dividing line into focus
on the crosshairs

'

Read the refractive index directly
from the instrument's scale

Adjust the refractometer to brmg}

-

Click to download full resolution via product page
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Caption: Workflow for Refractive Index Measurement.

Discussion and Conclusion

The available data indicates that the G907 series, particularly the G907-24 and G907-25, are
formulated for applications requiring good optical transparency. The reported 90% visible light
transmission for G907-24 is promising, though the lack of a specified sample thickness and a
full transmission spectrum limits a complete assessment. The "clear" and "transparent”
descriptions for both products, coupled with the G907-25's intended use in optical and laser
applications, strongly suggest low absorption in the visible spectrum.

For researchers and professionals in drug development and other scientific fields, the G907
adhesives may be suitable for applications such as bonding of microfluidic chips, assembly of
optical components in analytical instrumentation, and encapsulation of sensitive optical
sensors. However, it is strongly recommended that for any critical application, users perform
their own optical characterization of the cured adhesive to obtain a detailed transmission
spectrum and confirm its suitability for the specific wavelength range of interest. The absence
of detailed chemical composition information also means that compatibility with specific
reagents or biological samples should be empirically verified.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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